Cas no 867332-25-0 (1-[3-(3-Bromo-benzenesulfonyl)-propyl]-pyrrolidine)

• Product Name: 1-[3-(3-Bromo-benzenesulfonyl)-propyl]-pyrrolidine
• CAS No: 867332-25-0
• MF: C₁₃H₁₈BrNO₂S
• MW: 332.256521701813
• CID: 2128606
• Update Time: 2023-08-04

1-[3-(3-Bromo-benzenesulfonyl)-propyl]-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-bromo-benzenesulfonyl)-propyl]-pyrrolidine
• 1-[3-(3-Bromo-benzenesulfonyl)-propyl]-pyrrolidine

• Inchi： 1S/C13H18BrNO2S/c14-12-5-3-6-13(11-12)18(16,17)10-4-9-15-7-1-2-8-15/h3,5-6,11H,1-2,4,7-10H2
• InChI Key： JKXROAKEAIQZAL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(CCCN1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 347
• Topological Polar Surface Area: 45.8